Cas no 1332886-59-5 (3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride)

• Product Name: 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride
• CAS No: 1332886-59-5
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• CID: 4588761
• PubChem ID: 75481701
• Update Time: 2025-10-29

3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride
• 3-(2,2,2-trifluoroethoxy)azetidine;hydrochloride
• F2167-2714
• AKOS026681416
• 3-(2,2,2-Trifluoroethoxy)azetidinehydrochloride
• 1332886-59-5
• SCHEMBL17255450
• EN300-157259
• A1-01447
• G18880
• DB-409992

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)3-10-4-1-9-2-4;/h4,9H,1-3H2;1H
• InChI Key： MHQALPSRXJJAOV-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1CNC1)(F)F

Computed Properties

• Exact Mass: 191.0324761g/mol
• Monoisotopic Mass: 191.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride

Introduction to 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride (CAS No. 1332886-59-5)

3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride (CAS No. 1332886-59-5) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of a trifluoroethoxy group and an azetidine ring, make it a promising candidate for various biological applications. This compound has been extensively studied for its potential in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The trifluoroethoxy moiety is a key structural element that imparts distinct physicochemical properties to the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made fluorinated compounds increasingly popular in the pharmaceutical industry over the past few decades. The incorporation of fluorine into drug molecules often leads to improved pharmacological efficacy and reduced susceptibility to degradation by metabolic enzymes.

In recent years, there has been a surge in research focused on developing fluorinated azetidine derivatives as potential therapeutic agents. Azetidine is a five-membered heterocyclic ring that can serve as a scaffold for designing molecules with diverse biological activities. The combination of the azetidine core with the trifluoroethoxy group in 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride creates a molecule with enhanced potential for interaction with biological targets. This compound has been investigated for its potential role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride is its structural versatility. The azetidine ring can be modified at multiple positions to fine-tune its biological activity. Researchers have explored derivatives of this compound with modifications at the nitrogen atom or other positions on the ring to enhance their binding affinity and selectivity. These modifications have led to the discovery of several novel compounds with promising preclinical properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By converting the free base form into its hydrochloride salt, researchers have improved the pharmacokinetic properties of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride, making it more amenable for further development.

Recent studies have highlighted the potential of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride in targeting specific biological pathways associated with various diseases. For instance, research has demonstrated its ability to inhibit certain kinases and enzymes that are overexpressed in cancer cells. The fluorinated group enhances its interactions with these targets by increasing electron density and improving binding affinity. Additionally, preclinical studies have shown that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways.

The development of novel drug candidates often involves rigorous computational modeling and experimental validation to ensure their safety and efficacy. Computational studies have been instrumental in predicting the binding modes of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride to various biological targets. These studies have provided valuable insights into how structural modifications can optimize its pharmacological properties. Experimental validation through enzymatic assays and cell-based assays has further confirmed its potential as a lead compound for drug development.

The synthesis of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and transition metal catalysts to facilitate key transformations. These synthetic strategies have been crucial in enabling large-scale production of this compound for preclinical studies.

The pharmacological profile of 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed its ability to inhibit target enzymes with high specificity and low toxicity. In vivo studies have further demonstrated its potential therapeutic effects in animal models of disease. These findings have laid the groundwork for further clinical investigations to assess its safety and efficacy in human populations.

The future prospects for 3-(2,2,2-Trifluoroethoxy)azetidine hydrochloride are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in drug discovery technologies are expected to accelerate the development process for this compound and other fluorinated heterocyclic derivatives. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating preclinical findings into clinical reality.